Cas no 1375969-06-4 (1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride)

• Product name: 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride
• CAS No: 1375969-06-4
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• CID: 4594785
• PubChem ID: 71755384

1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride
• 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride

• Inchi： 1S/C9H19NO.ClH/c1-7(2)9-8(6-10)4-3-5-11-9;/h7-9H,3-6,10H2,1-2H3;1H
• InChI Key： NLDPMUDKZYBNKA-UHFFFAOYSA-N
• SMILES： C(C1CCCOC1C(C)C)N.Cl

1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride

1-[2-(Propan-2-yl)oxan-3-yl]methanamine Hydrochloride (CAS No. 1375969-06-4): An Overview

1-[2-(Propan-2-yl)oxan-3-yl]methanamine hydrochloride (CAS No. 1375969-06-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-1-(3-isopropoxytetrahydro-2H-pyran-3-yl)methanamine hydrochloride, is a chiral amine derivative with a unique structure that offers potential therapeutic applications.

The molecular structure of 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride consists of a tetrahydrofuran ring substituted with an isopropoxy group and a methylamino group. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various pharmaceutical studies. The compound's chiral nature is particularly noteworthy, as it can influence its interactions with biological targets and its pharmacological effects.

Recent research has focused on the potential of 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride in the development of new drugs for neurological disorders. Studies have shown that this compound exhibits potent activity as a modulator of neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine levels. This activity suggests its potential use in treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can effectively reduce inflammation in various models, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The synthesis of 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride involves several steps, including the formation of the tetrahydrofuran ring and the introduction of the isopropoxy and methylamino groups. The chiral center is typically introduced through enantioselective catalysis or resolution techniques to ensure the desired stereochemistry. The final step involves the conversion to the hydrochloride salt to enhance solubility and stability.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens.

The potential therapeutic applications of 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride extend beyond neurological and inflammatory disorders. Ongoing studies are exploring its use in other areas, such as cancer therapy and metabolic disorders. For example, some preliminary data suggest that the compound may have antiproliferative effects on certain cancer cell lines, potentially opening new avenues for cancer treatment.

In conclusion, 1-[2-(propan-2-yl)oxan-3-yl]methanamine hydrochloride (CAS No. 1375969-06-4) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.